Cas no 64174-63-6 (2-Propenethial, 3-mercapto-)

• Product Name: 2-Propenethial, 3-mercapto-
• CAS No: 64174-63-6
• MF: C₃H₄S₂
• MW: 104.193858146667
• CID: 1679159
• PubChem ID: 71380371
• Update Time: 2025-04-21

2-Propenethial, 3-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2-Propenethial, 3-mercapto-
• 3-sulfanylprop-2-enethial
• 64174-63-6
• 3-mercapto-prop-2-en-1-thione
• DTXSID80802887

• Inchi： 1S/C3H4S2/c4-2-1-3-5/h1-4H
• InChI Key： NVUIJSVMIIVCOQ-UHFFFAOYSA-N
• SMILES： SC=CC=S

Computed Properties

• Exact Mass: 103.97552
• Monoisotopic Mass: 103.97544247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 46.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thioaldehydes